2-Methylarachidonoyl-(2'-fluoroethyl)amide
2-Methylarachidonoyl-(2'-fluoroethyl)amide
(±)-2-Methyl arachidonoyl-2/'-fluoroethylamide (2-Methyl-2/'-fluoro AEA) is an analog of anandamide (AEA) in which the alcohol of the ethanolamide group has been removed and replaced with a fluorine atom. This substitution confers considerably increased binding affinity for the CB1 receptor (Ki = 5.7 nM in rat brain). It also confers additional selectivity, in that binding to CB2 is decreased relative to AEA. However, the in vivo activity of 2-fluoro AEA is enhanced much less than the binding affinity, because the analog remains a good substrate for FAAH and is rapidly hydrolyzed by this enzyme. 2-Methyl-2/'-fluoro AEA is further modified by the addition of an α-methyl group at the C-2 position of arachidonic acid. This substitution confers enhanced metabolic stability. 2-Methyl-2/'-fluoro AEA can fully substitute for Δ
Brand Name:
Vulcanchem
CAS No.:
166100-39-6
VCID:
VC0069876
InChI:
InChI=1S/C23H38FNO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(2)23(26)25-21-20-24/h7-8,10-11,13-14,16-17,22H,3-6,9,12,15,18-21H2,1-2H3,(H,25,26)/b8-7-,11-10-,14-13-,17-16-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCC(C)C(=O)NCCF
Molecular Formula:
C23H38FNO
Molecular Weight:
363.6 g/mol
2-Methylarachidonoyl-(2'-fluoroethyl)amide
CAS No.: 166100-39-6
Main Products
VCID: VC0069876
Molecular Formula: C23H38FNO
Molecular Weight: 363.6 g/mol
| CAS No. | 166100-39-6 |
|---|---|
| Product Name | 2-Methylarachidonoyl-(2'-fluoroethyl)amide |
| Molecular Formula | C23H38FNO |
| Molecular Weight | 363.6 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-N-(2-fluoroethyl)-2-methylicosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C23H38FNO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(2)23(26)25-21-20-24/h7-8,10-11,13-14,16-17,22H,3-6,9,12,15,18-21H2,1-2H3,(H,25,26)/b8-7-,11-10-,14-13-,17-16- |
| Standard InChIKey | HMMNZALKMVCHHZ-ZKWNWVNESA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCC(C)C(=O)NCCF |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCC(C)C(=O)NCCF |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCC(C)C(=O)NCCF |
| Appearance | Assay:≥95%A solution in ethanol |
| Description | (±)-2-Methyl arachidonoyl-2/'-fluoroethylamide (2-Methyl-2/'-fluoro AEA) is an analog of anandamide (AEA) in which the alcohol of the ethanolamide group has been removed and replaced with a fluorine atom. This substitution confers considerably increased binding affinity for the CB1 receptor (Ki = 5.7 nM in rat brain). It also confers additional selectivity, in that binding to CB2 is decreased relative to AEA. However, the in vivo activity of 2-fluoro AEA is enhanced much less than the binding affinity, because the analog remains a good substrate for FAAH and is rapidly hydrolyzed by this enzyme. 2-Methyl-2/'-fluoro AEA is further modified by the addition of an α-methyl group at the C-2 position of arachidonic acid. This substitution confers enhanced metabolic stability. 2-Methyl-2/'-fluoro AEA can fully substitute for Δ |
| Synonyms | 2-methyl-2/'-fluoro AEA;2-Methyl-2/'-fluoro Anandamide;O-689 |
| PubChem Compound | 5283437 |
| Last Modified | Nov 11 2021 |
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